Cas no 112805-11-5 (1,3,5-Triazine, 1,3-diacetylhexahydro- (9CI))
112805-11-5 structure
Product Name:1,3,5-Triazine, 1,3-diacetylhexahydro- (9CI)
CAS No:112805-11-5
MF:C7H13N3O2
MW:171.197021245956
CID:129925
PubChem ID:13796469
Update Time:2025-04-19
1,3,5-Triazine, 1,3-diacetylhexahydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine, 1,3-diacetylhexahydro- (9CI)
- SCHEMBL23906713
- 1,1'-(1,3,5-Triazinane-1,3-diyl)diethanone
- 112805-11-5
- 1-(3-Acetyl-1,3,5-triazinan-1-yl)ethanone
-
- Inchi: 1S/C7H13N3O2/c1-6(11)9-3-8-4-10(5-9)7(2)12/h8H,3-5H2,1-2H3
- InChI Key: WPVQKURSIUSZAZ-UHFFFAOYSA-N
- SMILES: O=C(C)N1CNCN(C(C)=O)C1
Computed Properties
- Exact Mass: 171.10089
- Monoisotopic Mass: 171.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.65
1,3,5-Triazine, 1,3-diacetylhexahydro- (9CI) Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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